Cas no 60968-00-5 (1,2,3,4-tetrahydrotetraphen-1-ol)

• Product Name: 1,2,3,4-tetrahydrotetraphen-1-ol
• CAS No: 60968-00-5
• MF: C₁₈H₁₆O
• MW: 248.319045066833
• CID: 1626321
• PubChem ID: 148918
• Update Time: 2025-04-21

1,2,3,4-tetrahydrotetraphen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydrotetraphen-1-ol
• Benz(a)anthracen-1-ol, 1,2,3,4-tetrahydro-
• 1,2,3,4-tetrahydrobenzo[a]anthracen-1-ol
• DTXSID70976440
• 60968-00-5

• Inchi： 1S/C18H16O/c19-17-7-3-6-12-8-9-15-10-13-4-1-2-5-14(13)11-16(15)18(12)17/h1-2,4-5,8-11,17,19H,3,6-7H2
• InChI Key： GNIPRHBPUGNGMM-UHFFFAOYSA-N
• SMILES： OC1CCCC2C=CC3C=C4C=CC=CC4=CC=3C1=2

Computed Properties

• Exact Mass: 248.12018
• Monoisotopic Mass: 248.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23